1-[(2-chlorophenyl)methyl]-N-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(3-methoxyphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17ClN2O3/c1-26-17-7-4-6-16(11-17)22-20(25)15-9-10-19(24)23(13-15)12-14-5-2-3-8-18(14)21/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key: UJGHFPAIHLNQJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3Cl
• Molecular Formula: C20H17ClN2O3
• Molecular Weight: 368.8 g/mol

Description

The compound “1-[(2-chlorophenyl)methyl]-N-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom. It also has chlorophenyl and methoxyphenyl groups attached to it, which could potentially influence its reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, amide group, and phenyl rings would significantly influence its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The pyridine ring, for example, is known to undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Scientific Research Applications

Antiviral Activity

Indole derivatives have been investigated for their antiviral properties. For instance:

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Other Potential Applications

While the literature lacks specific information on F2744-0850, its indole core suggests potential in various fields, such as neuroprotection, enzyme inhibition, and receptor binding.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s a drug, it could interact with biological targets in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the precautions needed when handling it.

Future Directions

Future research on this compound could involve studying its potential applications, optimizing its synthesis process, and investigating its properties in more detail.